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Compound of Interest

Compound Name: Allyl ether

Cat. No.: B165789 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of allyl ether, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and minimizing

environmental impact.

Chemical and Physical Properties
Allyl ether is a highly flammable and reactive liquid. Understanding its properties is the first

step in safe handling. This substance can form explosive peroxides upon storage and exposure

to air.[1][2]
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Property Value Source

Molecular Formula C6H10O [2]

Molecular Weight 98.14 g/mol [2][3]

Appearance
Clear, colorless liquid with a

radish-like odor
[1][2]

Boiling Point 94-95 °C [3]

Melting Point -6 °C [2]

Flash Point -7 °C (19.4 °F) - closed cup [3]

Density 0.803 g/mL at 25 °C [1][2][3]

Solubility
0.3% soluble in water; miscible

with alcohol and oils
[1][2]

Occupational Exposure Limits
While specific occupational exposure limits for allyl ether have not been established, the limits

for the structurally related compound, allyl glycidyl ether (AGE), provide a useful reference for

assessing risk.[4]

Organization Limit Type Value

OSHA (PEL) Ceiling 10 ppm (45 mg/m³)

NIOSH (REL) TWA (10-hour) 5 ppm (22 mg/m³)

STEL (15-minute) 10 ppm (44 mg/m³)

ACGIH (TLV) TWA (8-hour) 1 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory to ensure protection against the various hazards

posed by allyl ether.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b165789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specifications Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Gloves: Chemically resistant

gloves are essential. While

specific breakthrough data for

allyl ether is limited, laminate

film gloves (Barrier™) are

often recommended for

handling various ethers. Nitrile

gloves can be used for splash

protection but should be

replaced immediately upon

contact.[5] Always consult the

glove manufacturer's

compatibility chart.[5][6] Lab

Coat: A flame-resistant lab

coat should be worn over

personal clothing. Full Body

Protection: For larger

quantities or procedures with a

higher risk of splashing,

chemical-resistant coveralls

are recommended.

Prevents skin contact, which

can cause irritation and

absorption of the toxic

substance.[1] Flame-resistant

clothing is necessary due to

the high flammability of allyl

ether.
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Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If a fume hood is not

available or if there is a risk of

exceeding exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[7]

Minimizes inhalation of harmful

vapors that can irritate the

respiratory tract and cause

systemic toxicity.[1][7]

Footwear
Closed-toe shoes are

mandatory in the laboratory.

Protects feet from spills and

falling objects.

Experimental Protocol: Safe Handling of Allyl Ether
This protocol outlines the step-by-step procedure for safely using allyl ether in a laboratory

setting.

Pre-Operational Checks
Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the

last year.

Inspect PPE: Check all PPE for damage, such as cracks in goggles or tears in gloves.

Locate Safety Equipment: Confirm the location and functionality of the nearest safety

shower, eyewash station, and fire extinguisher.

Prepare for Spills: Have a spill kit readily available that includes absorbent materials suitable

for flammable liquids.

Check for Peroxides: Before using, test the allyl ether for the presence of peroxides using

commercially available test strips. If peroxides are present, consult your institution's

Environmental Health and Safety (EHS) department for guidance on safe disposal.

Operational Procedure
Work in a Fume Hood: Conduct all handling of allyl ether inside a certified chemical fume

hood.
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Grounding: When transferring allyl ether between metal containers, ensure that both

containers are grounded and bonded to prevent the buildup of static electricity, which could

ignite the flammable vapors.[1]

Use Non-Sparking Tools: Employ tools made of non-sparking materials to avoid accidental

ignition.[1]

Dispensing: Carefully dispense the required amount of allyl ether, avoiding splashing. Keep

the container sealed when not in use.

Heating: If heating is required, use a water bath or a heating mantle with a temperature

controller. Never use an open flame.

Post-Operational Cleanup
Wipe Down Surfaces: Decontaminate the work area within the fume hood with an

appropriate solvent.

Dispose of Contaminated Materials: Any disposable materials that have come into contact

with allyl ether, such as pipette tips or wipes, must be disposed of as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items as hazardous waste. Reusable items should be cleaned according to

institutional protocols.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan
Allyl ether and any materials contaminated with it must be treated as hazardous waste.

Waste Collection: Collect all allyl ether waste in a clearly labeled, sealed container. Do not

mix it with other waste streams unless explicitly permitted by your EHS department.

Peroxide Formation: Be aware that allyl ether can form explosive peroxides over time.

Waste containers should be dated upon opening and when they are filled.
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Disposal Method: The primary method of disposal is incineration at a licensed facility.

Arrange for pickup and disposal through your institution's EHS department. Never pour allyl
ether down the drain.

Workflow for Safe Handling of Allyl Ether

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b165789?utm_src=pdf-body
https://www.benchchem.com/product/b165789?utm_src=pdf-body
https://www.benchchem.com/product/b165789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Disposal

Emergency

Don Appropriate PPE

Verify Fume Hood Operation

Locate Safety Equipment

Prepare Spill Kit

Test for Peroxides

Work in Fume Hood

Ground and Bond Containers

Use Non-Sparking Tools

Dispense Carefully

Clean Work Area Spill Response Fire Response Personal Exposure

Segregate Hazardous Waste

Doff and Dispose of PPE

Wash Hands

Collect in Labeled Container

Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of allyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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